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Compound of Interest

Compound Name: 2,3-Dioxopropanoic acid

Cat. No.: B14150414 Get Quote

For researchers and professionals in drug development, the proper management and disposal

of chemical waste are paramount to ensuring laboratory safety and environmental compliance.

This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2,3-
dioxopropanoic acid.

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-dioxopropanoic acid (CAS No. 815-

53-2) was not readily available in the public domain at the time of this writing. The following

guidance is therefore based on established safety protocols for handling corrosive organic

acids and safety data for structurally similar compounds, such as pyruvic acid (2-oxopropanoic

acid). It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific disposal regulations.

Immediate Safety and Hazard Assessment
While specific hazard data for 2,3-dioxopropanoic acid is limited, it should be handled with

caution, assuming it may possess hazards similar to other small organic acids. Based on data

for analogous compounds, it should be considered corrosive and capable of causing severe

skin burns and eye damage.

Key Physical and Chemical Properties
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Property Value

CAS Number 815-53-2[1]

Molecular Formula C₃H₂O₄[1]

Molecular Weight 102.05 g/mol [1]

Physical State Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Solubility Likely soluble in water

Disposal Workflow
The proper disposal of 2,3-dioxopropanoic acid waste involves a systematic approach to

ensure safety and regulatory compliance. The following diagram illustrates the decision-making

process for its disposal.
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Caption: Logical workflow for the proper disposal of 2,3-Dioxopropanoic acid.

Detailed Experimental Protocol for Neutralization
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For small quantities of aqueous solutions of 2,3-dioxopropanoic acid, neutralization is a

common and effective disposal method. This procedure should be performed in a chemical

fume hood.

Materials:

Aqueous waste of 2,3-dioxopropanoic acid

Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution (5-10%)

pH indicator strips or a calibrated pH meter

Stir bar and stir plate

Appropriate waste container

Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Procedure:

Preparation: Place the container with the acidic waste solution in a larger secondary

container (e.g., a plastic tub) to contain any potential spills. Add a stir bar to the waste

solution and place it on a stir plate.

Neutralization: Slowly add the sodium bicarbonate or sodium carbonate solution to the

stirring acidic waste. Be cautious as this will generate carbon dioxide gas, which can cause

foaming and splashing. Add the base in small increments to control the reaction.

pH Monitoring: Periodically check the pH of the solution using pH indicator strips or a pH

meter. Continue adding the basic solution until the pH is between 6.0 and 8.0.

Final Disposal: Once the solution is neutralized, it can typically be poured down the drain

with a copious amount of running water (at least a 20-fold excess of water). However,

confirm with your institution's EHS guidelines before any drain disposal.

Record Keeping: Document the neutralization and disposal process in your laboratory

notebook.
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Handling Spills
In the event of a spill, the immediate priority is to ensure the safety of all personnel.

Small Spills: For a small spill, ensure proper ventilation and wear appropriate PPE. Cover

the spill with an inert absorbent material such as vermiculite, sand, or a commercial acid spill

kit. Once the acid is absorbed, carefully scoop the material into a designated and labeled

hazardous waste container. Clean the spill area with a neutralizing agent (like a sodium

bicarbonate solution) and then with water.

Large Spills: For a large spill, evacuate the immediate area and alert your laboratory

supervisor and institutional EHS. Prevent the spill from entering drains. If it is safe to do so,

and you are trained, contain the spill with absorbent materials. Await the arrival of trained

emergency response personnel for cleanup.

Waste Collection and Storage
If neutralization and drain disposal are not viable options, or for solid waste and larger

quantities, 2,3-dioxopropanoic acid must be disposed of as hazardous chemical waste.

Container: Use a compatible, leak-proof container with a secure lid. The original container

can often be used.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2,3-
Dioxopropanoic acid," and the approximate concentration and quantity.

Storage: Store the waste container in a designated satellite accumulation area, segregated

from incompatible materials such as bases and oxidizing agents.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

2,3-dioxopropanoic acid, fostering a secure laboratory environment and protecting the

broader ecosystem. Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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